Cas no 1040664-31-0 (1-[(4-chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide)

• Product Name: 1-[(4-chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide
• CAS No: 1040664-31-0
• MF: C₁₉H₁₆ClN₃O₃S
• MW: 401.866641998291
• CID: 5450382
• PubChem ID: 27370732
• Update Time: 2025-06-11

1-[(4-chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Chlorophenyl)methyl]-1,6-dihydro-6-oxo-3-pyridinecarboxylic acid 2-[2-(2-thienyl)acetyl]hydrazide
• F2949-0164
• 1-[(4-chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide
• 1040664-31-0
• 1-(4-chlorobenzyl)-6-oxo-N'-(2-(thiophen-2-yl)acetyl)-1,6-dihydropyridine-3-carbohydrazide
• VU0506185-1
• AKOS024476688

• Inchi： 1S/C19H16ClN3O3S/c20-15-6-3-13(4-7-15)11-23-12-14(5-8-18(23)25)19(26)22-21-17(24)10-16-2-1-9-27-16/h1-9,12H,10-11H2,(H,21,24)(H,22,26)
• InChI Key： PMRMUJLDOFUJEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C=CC(C(NNC(CC2=CC=CS2)=O)=O)=C1)=O

Computed Properties

• Exact Mass: 401.0600902g/mol
• Monoisotopic Mass: 401.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.427±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 695.7±55.0 °C(Predicted)
• pka: 9.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-[(4-chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide

Introduction to 1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide (CAS No. 1040664-31-0)

1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide (CAS No. 1040664-31-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving oxidative stress and inflammation.

The molecular structure of 1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide is composed of a pyridine ring substituted with a chlorophenylmethyl group and a thiophene-acetyl moiety. The presence of these functional groups imparts specific chemical properties that contribute to its biological activity. The chlorophenylmethyl group enhances lipophilicity, facilitating cellular uptake, while the thiophene-acetyl moiety provides additional reactivity and stability.

Recent studies have highlighted the antioxidant and anti-inflammatory properties of 1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide. In vitro experiments have demonstrated its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. These findings suggest that the compound may be a valuable candidate for the development of novel therapeutic agents targeting conditions such as neurodegenerative diseases, cardiovascular disorders, and chronic inflammatory conditions.

The pharmacokinetic profile of 1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide has also been investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which supports its potential for once-daily dosing regimens in clinical settings.

In addition to its therapeutic potential, 1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide has been studied for its safety profile. Toxicological assessments have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical practice.

The synthesis of 1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide involves several steps, including the formation of the pyridine ring and the subsequent introduction of the substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

The application of computational methods has further enhanced our understanding of the molecular interactions and biological activities of 1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-yl)acetyl]-1,6-dihydropyridine-3-carbohydrazide. Molecular docking studies have provided insights into its binding modes with key target proteins involved in oxidative stress and inflammation pathways. These computational tools are invaluable for optimizing the compound's structure to improve its potency and selectivity.

In conclusion, 1-[(4-Chlorophenyl)methyl]-6-oxo-N'-[2-(thiophen-2-y l)acetyl]-1,6-dihydropyridine -3-carbohydrazide (CAS No. 1040664 -31 -0) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation in preclinical and clinical studies. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases characterized by oxidative stress and inflammation.